Cas no 227622-73-3 (1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate)
1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate Chemical and Physical Properties
Names and Identifiers
-
- Secnidazole hemihydrate
- 1-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol,hydrate
- α,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol hemihydrate
- (RS)-1-(2-Methyl-5-nitroimidazol-1-yl)-2-propanol hemihydrate
- Secnidazole hemihydrate, VETRANAL(TM), analytical standard
- 1-(2-Methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol--water (2/1)
- 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate
- 1-(2-Methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol hemihydrate
- DA-57768
- 227622-73-3
- DTXSID30746883
-
- MDL: MFCD20264913
- Inchi: 1S/2C7H11N3O3.H2O/c2*1-5(11)4-9-6(2)8-3-7(9)10(12)13;/h2*3,5,11H,4H2,1-2H3;1H2
- InChI Key: LPCFEXQLJSCCMQ-UHFFFAOYSA-N
- SMILES: OC(C)CN1C(=CN=C1C)[N+](=O)[O-].OC(C)CN1C(=CN=C1C)[N+](=O)[O-].O
Computed Properties
- Exact Mass: 388.17064713g/mol
- Monoisotopic Mass: 388.17064713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 169
1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 35382-10MG |
Secnidazole hemihydrate |
227622-73-3 | 10mg |
¥2693.11 | 2023-10-24 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 35382-10MG |
227622-73-3 | 10MG |
¥2797.76 | 2023-01-15 | |||
| A2B Chem LLC | AF31441-50mg |
Secnidazole hemihydrate |
227622-73-3 | 50mg |
$771.00 | 2024-04-20 | ||
| A2B Chem LLC | AF31441-100mg |
Secnidazole hemihydrate |
227622-73-3 | 100mg |
$1309.00 | 2024-04-20 | ||
| A2B Chem LLC | AF31441-10mg |
Secnidazole hemihydrate |
227622-73-3 | 10mg |
$393.00 | 2024-04-20 | ||
| A2B Chem LLC | AF31441-25mg |
Secnidazole hemihydrate |
227622-73-3 | 25mg |
$505.00 | 2024-04-20 | ||
| Ambeed | A1263145-1g |
1-(2-Methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol hemihydrate |
227622-73-3 | 98% | 1g |
$224.0 | 2025-03-05 |
1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate
Introduction to 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate (CAS No: 227622-73-3)
1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 227622-73-3, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a nitroimidazole moiety, which is a well-known pharmacophore in various therapeutic agents.
The presence of a 2-methyl group and a 5-nitro substituent in the imidazole ring enhances the reactivity and biological activity of the molecule. This structural feature makes it a valuable scaffold for designing novel compounds with enhanced pharmacological properties. The addition of a propan-2-ol side chain further contributes to the compound's solubility and bioavailability, making it an attractive candidate for further investigation.
In recent years, there has been a growing interest in nitroimidazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their antimicrobial, antiviral, and anticancer properties. The nitro group in the imidazole ring is particularly important as it can undergo various chemical transformations, leading to the synthesis of diverse derivatives with tailored biological effects.
One of the most intriguing aspects of 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate is its potential as a precursor in the synthesis of more complex pharmaceutical agents. Researchers have been investigating its reactivity with various functional groups, aiming to develop new drugs that target specific diseases more effectively. The hydrous form of this compound indicates that it exists in a hydrated state, which can influence its solubility and stability under different conditions.
The pharmacological profile of this compound has been studied extensively in academic and industrial research settings. Initial studies have shown promising results in terms of its ability to interact with biological targets, leading to potential therapeutic benefits. For instance, researchers have observed that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.
The synthesis of 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled chemists to optimize the production process, making it more efficient and scalable. This has opened up new avenues for industrial-scale production and commercialization.
In addition to its pharmaceutical applications, this compound has also shown potential in material science and chemical research. Its unique structural features make it a valuable tool for studying molecular interactions and developing new materials with specific properties. The nitroimidazole core, in particular, has been used as a building block for creating polymers and coordination complexes with interesting characteristics.
The latest research on 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate has revealed new insights into its mechanism of action and potential therapeutic applications. Studies have demonstrated that this compound can modulate various signaling pathways, leading to its effectiveness against a range of diseases. These findings have prompted further investigation into its clinical potential and development into novel drug candidates.
The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential side effects and determine safe dosage levels. These studies have provided valuable data for understanding how the compound behaves within biological systems and have helped guide its development as a therapeutic agent.
The future prospects for 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate are promising, with ongoing research aimed at expanding its applications in medicine and beyond. Collaborative efforts between academia and industry are expected to drive innovation and lead to the discovery of new uses for this versatile compound. As our understanding of its properties continues to grow, so too will its significance in the field of chemical biology.
227622-73-3 (1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)